Benzoic acid--2-methyl-2-propylpropane-1,3-diol (2/1)

• CAS No.: 102447-89-2
• Molecular Formula: C21H28O6
• Molecular Weight: 376.4 g/mol
• IUPAC Name: benzoic acid;2-methyl-2-propylpropane-1,3-diol
• InChI: InChI=1S/2C7H6O2.C7H16O2/c2*8-7(9)6-4-2-1-3-5-6;1-3-4-7(2,5-8)6-9/h2*1-5H,(H,8,9);8-9H,3-6H2,1-2H3
• InChI Key: LSAQYTUVIYVPDI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;2-methyl-2-propylpropane-1,3-diol is a compound that combines the properties of benzoic acid and 2-methyl-2-propylpropane-1,3-diol. Benzoic acid is a simple aromatic carboxylic acid, while 2-methyl-2-propylpropane-1,3-diol is an alkyl diol known for its sedative, anticonvulsant, and muscle relaxant effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-2-propylpropane-1,3-diol typically involves the hydrogenation of cyclic carbonates using manganese complexes . Another method includes the preparation of 2,2-disubstituted-1,3-propanediols through the reaction of alkenyl-1,3-propanediols .

Industrial Production Methods

Industrial production of 2-methyl-2-propylpropane-1,3-diol often involves large-scale hydrogenation processes, utilizing catalysts to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-methyl-2-propylpropane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the diol into corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into simpler alcohols.

Substitution: The hydroxyl groups in the diol can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like thionyl chloride can be used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted diols, aldehydes, and ketones, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-methyl-2-propylpropane-1,3-diol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of tranquilizers and other derivatives such as carisoprodol and meprobamate.

Biology: The compound’s sedative and muscle relaxant properties make it useful in biological studies related to muscle function and structure.

Medicine: It is an active metabolite of various tranquilizers, contributing to their therapeutic effects.

Industry: The compound is used in the production of various pharmaceuticals and chemical intermediates.

Mechanism of Action

The mechanism of action of 2-methyl-2-propylpropane-1,3-diol involves its interaction with the central nervous system. It acts as a muscle relaxant and sedative by modulating the activity of neurotransmitters and receptors involved in muscle contraction and relaxation . The compound’s molecular targets include GABA receptors, which play a crucial role in inhibitory neurotransmission .

Comparison with Similar Compounds

Similar Compounds

• 1,3-Butanediol
• 1,4-Butanediol
• Prenderol

Uniqueness

Compared to similar compounds, 2-methyl-2-propylpropane-1,3-diol stands out due to its dual role as both a synthetic precursor and an active metabolite of tranquilizers . Its unique structure allows it to exert sedative, anticonvulsant, and muscle relaxant effects, making it valuable in both research and therapeutic applications .